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Compound of Interest

Compound Name: LU-002i

Cat. No.: B12383119 Get Quote

These application notes provide a detailed protocol for the immunoprecipitation of the β2i (also

known as MECL-1) subunit of the immunoproteasome. This document is intended for

researchers, scientists, and drug development professionals.

Note on LU-002i: It is important to clarify that LU-002i is a potent and selective small molecule

inhibitor of the β2i subunit's trypsin-like activity, with an IC50 value of 220 nM.[1][2][3] It is not

an antibody and therefore cannot be used directly for immunoprecipitation. However, LU-002i
can be a valuable tool in studies involving the β2i subunit, for instance, to investigate how its

inhibition affects protein-protein interactions in co-immunoprecipitation experiments. This

protocol will describe the use of an anti-β2i antibody for immunoprecipitation.

Quantitative Data Summary
The following table presents example data from a quantitative mass spectrometry experiment

following immunoprecipitation of the β2i subunit. The data illustrates the enrichment of the bait

protein (β2i) and potential interacting partners.
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Protein ID Gene Symbol Description
Fold
Enrichment (IP
vs. Control)

p-value

P28065 PSMB10

Proteasome

subunit beta

type-10

(β2i/MECL-1)

52.3 < 0.0001

P28072 PSMB8

Proteasome

subunit beta

type-8

(β5i/LMP7)

48.9 < 0.0001

P28074 PSMB9

Proteasome

subunit beta

type-9

(β1i/LMP2)

47.5 < 0.0001

Q96A08 PSME1

Proteasome

activator

complex subunit

1 (PA28α)

15.2 < 0.005

Q15008 PSME2

Proteasome

activator

complex subunit

2 (PA28β)

14.8 < 0.005

P0CG48 UBI Polyubiquitin-B 8.7 < 0.01

P62937 UBA52

Ubiquitin-60S

ribosomal protein

L40

8.5 < 0.01

Signaling Pathway
The diagram below illustrates the general ubiquitin-proteasome system, highlighting the role of

the immunoproteasome, which contains the β2i subunit. The immunoproteasome is crucial for

processing antigens for presentation by MHC class I molecules.
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Caption: The Ubiquitin-Proteasome and Immunoproteasome Pathway.
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Experimental Workflow
The following diagram outlines the key steps of the immunoprecipitation protocol for the β2i

subunit.

Start:
Cell Culture

Cell Lysis
(Non-denaturing buffer)

Pre-clearing Lysate
(with Protein A/G beads)

Immunoprecipitation:
Incubate with anti-β2i antibody

Capture Immuno-complex
(with Protein A/G beads)

Wash Beads
(3-5 times with wash buffer)

Elution
(e.g., low pH or SDS buffer)

Downstream Analysis
(SDS-PAGE, Western Blot, Mass Spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12383119?utm_src=pdf-body-img
https://www.benchchem.com/product/b12383119?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/lu-002i.html
https://www.researchgate.net/publication/330488654_Structure-Based_Design_of_Inhibitors_Selective_for_Human_Proteasome_b2c_or_b2i_Subunits
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378654/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6378654/
https://www.benchchem.com/product/b12383119#lu-002i-immunoprecipitation-protocol-for-2i-subunit
https://www.benchchem.com/product/b12383119#lu-002i-immunoprecipitation-protocol-for-2i-subunit
https://www.benchchem.com/product/b12383119#lu-002i-immunoprecipitation-protocol-for-2i-subunit
https://www.benchchem.com/product/b12383119#lu-002i-immunoprecipitation-protocol-for-2i-subunit
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12383119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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